Cas no 1261295-04-8 (4-(Bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide)

4-(Bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide structure
1261295-04-8 structure
Product Name:4-(Bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
CAS No:1261295-04-8
MF:C13H19BBrNO4S
MW:376.074261903763
CID:2194408
PubChem ID:135741226
Update Time:2025-04-21

4-(Bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
    • 1261295-04-8
    • DB-367002
    • Inchi: 1S/C13H19BBrNO4S/c1-12(2)13(3,4)20-14(19-12)11-7-10(21(16,17)18)6-5-9(11)8-15/h5-7H,8H2,1-4H3,(H2,16,17,18)
    • InChI Key: RQKLBRLCPGHDGX-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1B1OC(C)(C)C(C)(C)O1)S(N)(=O)=O

Computed Properties

  • Exact Mass: 375.03112Da
  • Monoisotopic Mass: 375.03112Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87Ų
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